7-(3,4-dimethoxyphenyl)-2-methyl-5-(2-methylbenzyl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(3,4-dimethoxyphenyl)-2-methyl-5-[(2-methylphenyl)methyl]-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C22H21N3O3S/c1-13-7-5-6-8-16(13)12-25-22(26)20-21(29-14(2)23-20)19(24-25)15-9-10-17(27-3)18(11-15)28-4/h5-11H,12H2,1-4H3
• InChI Key: JHIDRNNTIBUABZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(C(=N2)C4=CC(=C(C=C4)OC)OC)SC(=N3)C
• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazolo[4,5-d]pyridazin-4(5H)-one core suggests that the molecule may have a planar structure. The 3,4-dimethoxyphenyl and 2-methylbenzyl groups could add steric bulk and influence the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. The thiazolo[4,5-d]pyridazin-4(5H)-one core could potentially participate in a variety of chemical reactions. The 3,4-dimethoxyphenyl and 2-methylbenzyl groups may also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, melting point, and boiling point would depend on the functional groups present in the molecule.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and exploring its potential use in fields such as medicinal chemistry.